ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-(2-naphthalen-2-yloxyacetyl)piperazine-1-carboxylate
• InChI: InChI=1S/C19H22N2O4/c1-2-24-19(23)21-11-9-20(10-12-21)18(22)14-25-17-8-7-15-5-3-4-6-16(15)13-17/h3-8,13H,2,9-12,14H2,1H3
• InChI Key: PUIFNVKVHZDTMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)COC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C19H22N2O4
• DSSTOX Substance ID: DTXSID30357170
• Molecular Weight: 342.4 g/mol
• CAS RN: 6134-46-9

Description

Ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate, also known as EAN, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a piperazine derivative that has a naphthyloxyacetyl group attached to its structure. It is used for various purposes, such as in the synthesis of other compounds and in biological studies.

Mechanism of Action

The mechanism of action of ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate is not well understood. However, it is believed to act as a modulator of various biological pathways. ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate has been found to interact with various receptors, such as the dopamine D2 receptor, the serotonin 5-HT1A receptor, and the α2-adrenoceptor. These interactions may be responsible for its biological effects.
Biochemical and Physiological Effects:
ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate has been found to have various biochemical and physiological effects. It has been shown to have anxiolytic and antidepressant effects in animal models. ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate has also been found to have antinociceptive effects, meaning it can reduce pain sensitivity. Additionally, ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate has been found to have anti-inflammatory effects, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate in lab experiments is its unique structure, which allows for the synthesis of various derivatives. ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate has also been found to have low toxicity, making it a safe compound to use in biological studies. However, one limitation of using ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate. One potential area of research is the development of new derivatives of ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate with improved biological activity. Another area of research is the elucidation of the mechanism of action of ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate, which may lead to the development of new therapeutic agents. Additionally, ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate may have potential applications in the treatment of various neurological disorders, such as anxiety and depression. Further research is needed to fully understand the potential of ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate in these areas.

Synthesis Methods

The synthesis of ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate involves the reaction of 2-naphthol with ethyl chloroformate to form ethyl 2-naphthoxyacetate. This intermediate is then reacted with piperazine to form the final product, ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate. The synthesis of ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate is a multi-step process that requires careful control of reaction conditions to obtain high yields and purity.

Scientific Research Applications

Ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate has been used in various scientific research applications due to its unique properties. One of the primary uses of ethyl 4-[(2-naphthyloxy)acetyl]-1-piperazinecarboxylate is in the synthesis of other compounds. It has been used as a starting material for the synthesis of various piperazine derivatives, which have been found to have potential therapeutic applications.